4-fluorophenyl 3-phenylpropanoate
Overview
Description
4-fluorophenyl 3-phenylpropanoate is a useful research compound. Its molecular formula is C15H13FO2 and its molecular weight is 244.26 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 244.08995782 g/mol and the complexity rating of the compound is 253. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization of Compounds
Synthesis and Resolution of Esters
Research on the synthesis and resolution of esters, such as the study by Drewes et al. (1992), explored the use of amino-1-(4-nitrophenyl)propan-1,3-diol for resolving racemic acids and establishing the absolute configuration of related compounds (Drewes et al., 1992).
Ligand Binding Studies
Milius et al. (1991) synthesized N-substituted tropane derivatives, including compounds incorporating 4-fluorophenyl, to study their binding characteristics, paralleling those of cocaine (Milius et al., 1991).
Liquid Crystal Technology
Liquid Crystal Alignment
Hegde et al. (2013) reported on the use of fluorinated and non-fluorinated phenyl diazenyl phenols, including structures with 4-fluorophenyl, for promoting photoalignment in liquid crystals (Hegde et al., 2013).
Dielectric Anisotropy in Liquid Crystals
Yoshizawa et al. (2005) prepared compounds linking 4-fluorophenyl units and investigated their effects on dielectric anisotropy in liquid crystalline phases (Yoshizawa et al., 2005).
Pharmaceutical Applications
Modified Side Chain of Taxol
Davis and Reddy (1994) synthesized methyl-2-fluoro-3-(N-benzoylamino)-3-phenylpropanoate, a fluorine analog of the C-13 side chain of taxol, indicating potential applications in drug development (Davis & Reddy, 1994).
Chiral Separations in Pharmaceuticals
Wu et al. (2016) discussed the use of chiral supercritical fluid chromatography for resolving racemic acids, including 3-(1-(4-fluorophenyl)-1H-indazol-5-yl)-2,2-dimethyl-3-phenylpropanoic acid, highlighting its applications in pharmaceutical analysis (Wu et al., 2016).
Chemical Properties and Analysis
Refractive Indices Study
Chavan and Gop (2016) studied the refractive indices of 3-(4-fluorophenyl)-1-phenylprop-2-en-1-one in various solvent mixtures, providing insights into the nature of solute-solvent interactions (Chavan & Gop, 2016).
Fluorescent pH Sensor Development
Yang et al. (2013) designed a heteroatom-containing organic fluorophore exhibiting aggregation-induced emission and intramolecular charge transfer, useful as a fluorescent pH sensor (Yang et al., 2013).
Properties
IUPAC Name |
(4-fluorophenyl) 3-phenylpropanoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO2/c16-13-7-9-14(10-8-13)18-15(17)11-6-12-4-2-1-3-5-12/h1-5,7-10H,6,11H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VBAHRMYBBLXTMM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)OC2=CC=C(C=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
244.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.